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Compound of Interest
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2-((4-oxoquinazolin-3(4H)-

yl)oxy)acetic acid

CAS No.: 113939-89-2

Cat. No.: B11888781

Get Quote

Executive Summary: The Privileged Scaffold
Quinazolin-4(3H)-ones represent a "privileged scaffold" in medicinal chemistry—a molecular

framework capable of providing useful ligands for more than one receptor or enzyme target by

judicious structural modifications.[1] The introduction of an acetic acid moiety (typically at the

N-3 or C-2 position) transforms this lipophilic core into an amphiphilic pharmacophore. This

modification is critical: it often mimics the carboxylate group of endogenous ligands (like

arachidonic acid) or acts as a zinc-binding group in metalloenzymes.

This guide analyzes the synthetic accessibility and biological versatility of these derivatives,

specifically focusing on three primary therapeutic axes: EGFR-mediated anticancer activity,

Aldose Reductase inhibition (diabetic complications), and COX-mediated anti-inflammatory

action.
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The efficient synthesis of quinazolinone acetic acid derivatives generally proceeds via the

benzoxazinone intermediate, a reactive electrophile that undergoes ring opening and re-

closure with amino acids.

Core Synthetic Pathway
The most robust protocol involves the condensation of anthranilic acid derivatives with acetic

anhydride, followed by reaction with glycine or amino acid esters.

Key Reaction Conditions

Anthranilic Acid
(Substituted)

3,1-Benzoxazin-4-one
(Intermediate)

Acetic Anhydride
Reflux, 2-3h Quinazolin-4(3H)-one

Glycine / Amino Acid
Pyridine/AcOH Quinazolinone-3-acetic Acid

(Target Scaffold)

Hydrolysis (if ester used)
or Cl-CH2-COOH alkylation

Solvent: Glacial Acetic Acid
or Ethanol

Catalyst: Anhydrous NaOAc

Click to download full resolution via product page

Figure 1: General synthetic workflow for N3-substituted quinazolinone acetic acids.

Critical Synthetic Considerations
Cyclization Efficiency: The conversion of benzoxazinone to quinazolinone requires

anhydrous conditions to prevent hydrolysis back to the starting anthranilic acid.

Positioning the Acid:

N-3 Substitution: Achieved using glycine during ring closure or alkylating the N-3 position

of a pre-formed quinazolinone with ethyl chloroacetate.
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C-2 Substitution: Achieved by condensing anthranilic acid with succinic anhydride or

related dicarboxylic acid derivatives.

Pharmacological Profile: Anticancer Activity (EGFR
Inhibition)
The Epidermal Growth Factor Receptor (EGFR) is a primary target for quinazolinone

derivatives.[2] The quinazolinone core mimics the adenine ring of ATP, competing for the ATP-

binding site within the tyrosine kinase domain.

Mechanism of Action
The acetic acid side chain often extends into the solvent-accessible region or interacts with

specific hydrophilic residues (e.g., Lys745) at the entrance of the active site, improving

solubility and binding affinity compared to purely lipophilic analogs.
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Figure 2: Mechanism of EGFR inhibition by quinazolinone derivatives leading to apoptosis.

Structure-Activity Relationship (SAR) - Anticancer
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Position Modification Effect on Activity

C-6 / C-7
Electron-withdrawing groups

(Cl, Br, F)

Increases potency (mimics

Gefitinib/Erlotinib

pharmacophore).

N-3
Acetic acid / Acethydrazide

linker

Essential for H-bonding with

Lys745 and solubility.

C-2
Bulky aromatic rings (e.g.,

phenyl, styryl)

Variable. Too bulky can

sterically hinder ATP pocket

entry.

Pharmacological Profile: Aldose Reductase
Inhibition (Diabetes)[9]
This is a high-value niche for acetic acid derivatives. Aldose Reductase (ALR2) converts

glucose to sorbitol. Accumulation of sorbitol leads to diabetic complications (cataracts,

neuropathy).

The "Acid" Factor: The carboxylic acid head group of quinazolinone acetic acids acts as an

anion anchor, interacting with the anionic binding pocket (Tyr48, His110, Trp111) of the ALR2

enzyme.

Selectivity: Quinazolinone-3-acetic acids have shown nanomolar inhibition (IC50 < 50 nM)

and high selectivity for ALR2 over ALR1 (Aldehyde Reductase), which is crucial to avoid

toxicity.

Key Reference:Bioorg. Med. Chem. Lett. (2017) highlights rhodanine-3-acetic acid

quinazolinone hybrids as being 3-fold more active than Epalrestat.[3]

Pharmacological Profile: Anti-inflammatory (COX
Inhibition)[10][11]
Quinazolinones are bioisosteres of the NSAID quinethazone.
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COX-2 Selectivity: The acetic acid side chain allows the molecule to fit into the larger

hydrophobic channel of COX-2, while being excluded from the narrower COX-1 channel (due

to Ile523 in COX-1).

Ulcerogenicity: Unlike traditional NSAIDs, quinazolinone derivatives often show reduced

gastrointestinal ulceration because they do not rely solely on the acidic moiety for binding;

the heterocyclic core provides auxiliary binding energy.

Detailed Experimental Protocols
Protocol: Synthesis of 3-(Carboxymethyl)-2-
methylquinazolin-4(3H)-one
This protocol validates the formation of the core scaffold.

Benzoxazinone Formation:

Reflux a mixture of Anthranilic acid (0.01 mol) and Acetic anhydride (10 mL) for 2 hours.

Concentrate under reduced pressure.[4]

Cool to precipitate the solid 2-methyl-3,1-benzoxazin-4-one. Filter and wash with dry

hexane.

Quinazolinone Ring Closure:

Dissolve the benzoxazinone (0.01 mol) in glacial acetic acid (20 mL).

Add Glycine (0.012 mol) and anhydrous Sodium Acetate (0.015 mol).

Reflux for 6–8 hours. Monitor via TLC (Solvent: Ethyl Acetate:Hexane 4:6).

Isolation:

Pour the hot reaction mixture into crushed ice (100 g) with stirring.

A precipitate will form. Filter and wash with cold water.
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Recrystallization: Purify using Ethanol/DMF (9:1 ratio) to obtain pure crystals.

Protocol: In Vitro MTT Cytotoxicity Assay
Standard validation for anticancer activity.

Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in 96-well plates at

cells/well in DMEM media. Incubate for 24h at 37°C/5% CO2.

Treatment: Dissolve the Quinazolinone derivative in DMSO. Prepare serial dilutions (0.1 µM

to 100 µM). Add to wells (Final DMSO concentration < 0.1%).

Incubation: Incubate for 48 hours.

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4

hours.

Solubilization: Remove supernatant. Add 100 µL DMSO to dissolve formazan crystals.

Measurement: Read absorbance at 570 nm. Calculate IC50 using non-linear regression.

Structure-Activity Relationship (SAR) Map
The following diagram summarizes the modification sites for the three major biological activities

discussed.
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Figure 3: SAR Map highlighting functional zones for targeted drug design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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